2-({6-[(2-Chloro-6-methylpyrimidin-4-yl)oxy]pyridazin-3-yl}oxy)acetamide

• Molecular Formula: C11H10ClN5O3
• Molecular Weight: 295.68 g/mol
• IUPAC Name: 2-[6-(2-chloro-6-methylpyrimidin-4-yl)oxypyridazin-3-yl]oxyacetamide
• InChI: InChI=1S/C11H10ClN5O3/c1-6-4-10(15-11(12)14-6)20-9-3-2-8(16-17-9)19-5-7(13)18/h2-4H,5H2,1H3,(H2,13,18)
• InChI Key: RTPYMKQNGACMPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)Cl)OC2=NN=C(C=C2)OCC(=O)N
• solubility: >44.4 [ug/mL] (The mean of the results at pH 7.4)

Description

is a chemical compound with the following structure:

2-({6-[(2-Chloro-6-methylpyrimidin-4-yl)oxy]pyridazin-3-yl}oxy)acetamide: $$\text{C}_{16}\text{H}_{13}\text{Cl}_2\text{N}_5\text{OS}$$C16​H13​Cl2​N5​OS

.
• It belongs to the class of thiazole-based compounds and exhibits interesting biological properties.
• The compound’s systematic name is 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide .
• It has been studied for its potential applications in various fields.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common synthetic route includes the condensation of appropriate starting materials, followed by cyclization and functional group transformations.

Reaction Conditions: Specific reaction conditions may vary, but typically involve suitable solvents, catalysts, and temperature control.

Industrial Production: While industrial-scale production methods are proprietary, laboratory-scale synthesis provides a foundation for further development.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups, affecting their biological activity.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity, such as enzyme inhibition or receptor binding.

Medicine: Explored for its pharmacological properties, including anti-inflammatory or anticancer effects.

Industry: May serve as an intermediate in pharmaceutical or agrochemical production.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or cellular pathways, influencing biological processes.

Comparison with Similar Compounds

Unique Features: Highlight its distinct structural elements or functional groups.

Similar Compounds: Some related compounds include Dasatinib (BMS-354825), which shares a similar thiazole core and is a potent pan-Src kinase inhibitor

Remember that this compound’s applications continue to be explored, and ongoing research may reveal additional insights